2-((3r,5r,7r)-adamantan-1-yl)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(1-adamantyl)-1-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C21H32N4O.ClH/c1-2-23-4-3-22-20(23)25-7-5-24(6-8-25)19(26)15-21-12-16-9-17(13-21)11-18(10-16)14-21;/h3-4,16-18H,2,5-15H2,1H3;1H
• InChI Key: UPWZCECWUGKOSS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)C(=O)CC34CC5CC(C3)CC(C5)C4.Cl
• Molecular Formula: C21H33ClN4O
• Molecular Weight: 393.0 g/mol

Description

2-((3r,5r,7r)-adamantan-1-yl)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C21H33ClN4O and its molecular weight is 392.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Researchers have developed novel synthetic routes and evaluated the antimicrobial activities of compounds related to the subject chemical, demonstrating its potential in combating various bacterial and fungal pathogens. For instance, the synthesis of related adamantyl-containing compounds has shown significant in vitro activities against Gram-positive and Gram-negative bacteria as well as the yeast-like pathogenic fungus Candida albicans, highlighting their antimicrobial potential (El-Emam et al., 2004; Rajkumar et al., 2014).

Anti-HIV Activity

The compound's structural analogs have been investigated for their anti-HIV activities, with some demonstrating significant efficacy in inhibiting viral replication. This research opens pathways for the development of new therapeutic agents against HIV, underscoring the importance of the adamantan-1-yl and imidazol-piperazinyl motifs in antiviral drug design (Al-Masoudi et al., 2007).

Interaction with Biological Targets

Studies have also focused on the interaction of similar compounds with specific biological targets, such as heme oxygenase-1, a crucial enzyme in the degradation of heme to biliverdin, iron, and carbon monoxide. These interactions provide valuable insights into the design of inhibitors for therapeutic applications, highlighting the compound's relevance in the understanding and modulation of enzyme activity (Rahman et al., 2008).

Broader Pharmacological Potential

Further research has extended into the synthesis and evaluation of related derivatives for their antibacterial, antifungal, and cytotoxic activities, demonstrating the broader pharmacological potential of compounds within this chemical family. Notably, certain derivatives have shown remarkable antimicrobial efficacy, comparable to standard drugs in clinical use, and significant in vitro growth inhibition against cancer cell lines (Gan et al., 2010).